Cas no 803644-07-7 (3H-Pyrido[3,4-b]indol-3-one,2,9-dihydro-4-hydroxy-2,9-dimethyl-(9CI))

• Product name: 3H-Pyrido[3,4-b]indol-3-one,2,9-dihydro-4-hydroxy-2,9-dimethyl-(9CI)
• CAS No: 803644-07-7
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 714141

3H-Pyrido[3,4-b]indol-3-one,2,9-dihydro-4-hydroxy-2,9-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrido[3,4-b]indol-3-one,2,9-dihydro-4-hydroxy-2,9-dimethyl-
• 3H-Pyrido[3,4-b]indol-3-one,2,9-dihydro-4-hydroxy-2,9-dimethyl-(9CI)

• Inchi： 1S/C13H12N2O2/c1-14-7-10-11(12(16)13(14)17)8-5-3-4-6-9(8)15(10)2/h3-7,16H,1-2H3
• InChI Key： NCXSNRMJXFNJGO-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C2=C(O)C(=O)N(C)C=C12

Computed Properties

• Exact Mass: 228.09
• Monoisotopic Mass: 228.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2

Additional information on 3H-Pyrido[3,4-b]indol-3-one,2,9-dihydro-4-hydroxy-2,9-dimethyl-(9CI)

测试